BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Proposed Synthesis of
CAS 1198156-69-2

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

(4-(Isopentyloxy)phenyl)boronic
Compound Name: d
aci

Cat. No.: B178781

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A detailed, experimentally validated synthesis pathway for CAS 1198156-69-2 is
not readily available in the public domain based on current literature searches. The following
guide presents a plausible, generalized synthesis route based on well-established chemical
principles for the formation of analogous arylboronic acids. The experimental details are
hypothetical and would require optimization in a laboratory setting.

Introduction

CAS number 1198156-69-2 corresponds to the chemical compound 4-
(Isopentyloxy)phenylboronic acid. This molecule belongs to the family of boronic acids, which
are crucial reagents in organic synthesis, most notably as coupling partners in Suzuki-Miyaura
cross-coupling reactions to form carbon-carbon bonds. This technical guide outlines a probable
synthetic pathway, starting materials, and a conceptual experimental workflow for its
preparation.

Proposed Synthesis Pathway

The most common and established method for the synthesis of arylboronic acids involves the
reaction of an organometallic reagent, typically a Grignard or organolithium reagent, with a
trialkyl borate, followed by acidic hydrolysis. The proposed pathway for 4-
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(Isopentyloxy)phenylboronic acid follows this logic, starting from the corresponding aryl
bromide.

The overall transformation can be summarized as follows:

General Synthesis of 4-(Isopentyloxy)phenylboronic acid
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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